Cas no 1021215-39-3 (1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide
• CAS No: 1021215-39-3
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 6182199
• PubChem ID: 25881261
• Update Time: 2025-05-20

1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide
• 1021215-39-3
• F5139-0409
• SR-01000921276
• SR-01000921276-1
• AKOS005230716
• VU0636980-1
• N-methyl-1-(methylsulfonyl)-N-phenylpiperidine-4-carboxamide

• Inchi： 1S/C14H20N2O3S/c1-15(13-6-4-3-5-7-13)14(17)12-8-10-16(11-9-12)20(2,18)19/h3-7,12H,8-11H2,1-2H3
• InChI Key： KPPXEPYSABUBEG-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(N(C)C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide

Introduction to 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide (CAS No. 1021215-39-3)

1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1021215-39-3, belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its methanesulfonyl and carboxamide functional groups, contribute to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The chemical formula of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide can be represented as C₁₄H₁₇NO₃S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The presence of the piperidine ring provides a basic nitrogen-containing scaffold, which is often modified in drug design to enhance binding affinity and selectivity towards biological targets. The methanesulfonyl group (–SO₂CH₃) and the carboxamide group (–CONH₂) are key substituents that influence the compound's solubility, stability, and interactions with biological molecules.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for their potential applications in treating various diseases. The structural motif of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide has been explored in the context of inhibiting enzymes involved in cancer progression, neurodegenerative disorders, and inflammatory conditions. For instance, studies have shown that piperidine derivatives can modulate the activity of kinases and other enzymes by binding to their active sites or allosteric regions. The methanesulfonyl group, in particular, has been identified as a pharmacophore that enhances binding interactions with certain protein targets.

One of the most compelling aspects of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide is its potential as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and reduced toxicity. The carboxamide group not only contributes to the molecule's solubility but also allows for further derivatization through amide bond formation, enabling the creation of libraries of related compounds for experimental testing.

The synthesis of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine precursors followed by sulfonylation and amidation steps. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in preclinical studies and drug development programs.

Recent research has highlighted the biological activity of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide by investigating its effects on cellular pathways relevant to human health. In vitro studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with signal transduction pathways involved in cell proliferation and survival. Additionally, preclinical trials have suggested potential therapeutic benefits in treating neurological disorders where modulation of neurotransmitter systems is crucial.

The pharmacological properties of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide are further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drugs. The balance between lipophilicity and polarizability afforded by its structure allows for efficient penetration into neural tissues while maintaining stability under physiological conditions. This characteristic is particularly important for developing treatments targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide is another critical consideration in its development as a therapeutic agent. Animal studies have provided insights into its toxicity profile, revealing low systemic toxicity at moderate doses but potential hepatotoxicity at higher concentrations. These findings are crucial for guiding dosing regimens in human trials and ensuring patient safety during clinical development.

Future directions in the study of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. Understanding how this compound interacts with biological targets will provide valuable information for optimizing its efficacy and minimizing side effects. Additionally, combination therapies involving this compound with other drugs may be investigated to enhance treatment outcomes in complex diseases.

The role of computational chemistry in designing derivatives of 1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide cannot be overstated. Machine learning algorithms have been employed to predict novel structures with improved pharmacological properties based on existing data sets. These computational tools enable researchers to accelerate the drug discovery process by identifying promising candidates before experimental synthesis begins.

In conclusion,1-methanesulfonyl-N-methyl-N-phenylpiperidine-4-carboxamide (CAS No. 1021215-39-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing new drugs targeting cancer, neurodegenerative diseases, and inflammation-related disorders. As research continues to uncover new biological activities and synthetic strategies,this compound holds promise as an important tool in modern medicine.